Cas no 183671-13-8 (4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim)

4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim structure
183671-13-8 structure
Product Name:4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim
CAS No:183671-13-8
MF:C35H48ClNO10
MW:678.209330558777
CID:1378025
Update Time:2024-03-01

4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim
    • 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-ynyl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dimethyl-,(3aR,4S,6R,7R,7aR)- (9CI)
    • (-)-Callipeltoside A
    • Callipeltoside A
    • 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-
    • 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.
    • 4H-Pyrano[3,4-d]oxazol-2(3H)-one, 6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dimethyl-, (3aR,4S,6R,7R,7aR)-
    • Inchi: 1S/C35H48ClNO10/c1-19-14-24(13-11-9-8-10-12-23-16-25(23)36)44-28(38)18-35(40)17-27(21(3)29(46-35)20(2)26(15-19)41-6)45-32-31(42-7)34(5)30(22(4)43-32)37-33(39)47-34/h8-9,11,13,15,20-27,29-32,40H,14,16-18H2,1-7H3,(H,37,39)/b9-8+,13-11+,19-15+/t20-,21-,22+,23-,24+,25-,26-,27+,29+,30-,31+,32+,34-,35+/m1/s1
    • InChI Key: MGPINEQSKAFLSF-NLKQSSSUSA-N
    • SMILES: O1[C@@]2(C)[C@@H](OC)[C@H](O[C@H]3C[C@]4(O)O[C@]([H])([C@@H]3C)[C@H](C)[C@H](OC)C=C(C)C[C@H](/C=C/C=C/C#C[C@@H]3C[C@H]3Cl)OC(=O)C4)O[C@@H](C)[C@@]2([H])NC1=O |c:23|

4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim Related Literature

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm